tert-Butyldicyclohexylphosphonium tetrafluoroborate
Overview
Description
Tert-Butyldicyclohexylphosphonium tetrafluoroborate is a chemical compound with the CAS Number: 1220349-00-7 . It has a molecular weight of 342.21 and its linear formula is C16H32BF4P . It is a solid substance and is stored under nitrogen at a temperature of 4°C, protected from light .
Chemical Reactions Analysis
Tert-Butyldicyclohexylphosphonium tetrafluoroborate is suitable for various types of coupling reactions . These include Buchwald-Hartwig Cross Coupling Reaction, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .Physical And Chemical Properties Analysis
The melting point of tert-Butyldicyclohexylphosphonium tetrafluoroborate is between 221-231 °C . It has a functional group of phosphine .Scientific Research Applications
Buchwald-Hartwig Cross Coupling Reaction
This compound is suitable for Buchwald-Hartwig cross coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-nitrogen bonds. It is widely used in the synthesis of pharmaceuticals, agrochemicals, and materials .
Suzuki-Miyaura Coupling
tert-Butyldicyclohexylphosphonium tetrafluoroborate is also used as a ligand in Suzuki-Miyaura coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is a powerful tool for the construction of biaryls, which are common motifs in organic compounds .
Stille Coupling
This compound is suitable for Stille coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is widely used in the synthesis of complex organic molecules .
Sonogashira Coupling
tert-Butyldicyclohexylphosphonium tetrafluoroborate is also used as a ligand in Sonogashira coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is a powerful tool for the construction of alkynes .
Negishi Coupling
This compound is suitable for Negishi coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is widely used in the synthesis of complex organic molecules .
Heck Coupling
tert-Butyldicyclohexylphosphonium tetrafluoroborate is also used as a ligand in Heck coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is a powerful tool for the construction of alkenes .
Hiyama Coupling
This compound is suitable for Hiyama coupling reactions . This reaction is a type of palladium-catalyzed cross coupling reaction, which is used to form carbon-carbon bonds. It is widely used in the synthesis of complex organic molecules .
Palladium Nanoparticle Stabilization
A new family of sterically hindered alkyl (tri- tert -butyl) phosphonium salts was synthesized and evaluated as stabilizers for the formation of palladium nanoparticles (PdNPs) . The prepared PdNPs, stabilized by a series of phosphonium salts, were applied as catalysts of the Suzuki cross-coupling reaction . All investigated phosphonium salts were found to be excellent stabilizers of metal nanoparticles of small catalytically active size with a narrow size distribution . In addition, palladium nanoparticles exhibited exceptional stability: the presence of phosphonium salts prevented agglomeration and precipitation during the catalytic reaction .
Safety and Hazards
Mechanism of Action
Target of Action
Tert-Butyldicyclohexylphosphonium Tetrafluoroborate is a phosphonium compound . Phosphonium compounds are generally used as ligands in various chemical reactions . .
Mode of Action
Phosphonium compounds are generally known to act as ligands, facilitating various types of coupling reactions .
Biochemical Pathways
Phosphonium compounds are generally involved in various types of coupling reactions, such as buchwald-hartwig cross coupling, heck reaction, hiyama coupling, negishi coupling, sonogashira coupling, stille coupling, and suzuki-miyaura coupling .
properties
IUPAC Name |
tert-butyl(dicyclohexyl)phosphanium;tetrafluoroborate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H31P.BF4/c1-16(2,3)17(14-10-6-4-7-11-14)15-12-8-5-9-13-15;2-1(3,4)5/h14-15H,4-13H2,1-3H3;/q;-1/p+1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XOMLPCCNVCCMRG-UHFFFAOYSA-O |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B-](F)(F)(F)F.CC(C)(C)[PH+](C1CCCCC1)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H32BF4P |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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